N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide

• IUPAC Name: N-[(E)-(4-hydroxyphenyl)methylideneamino]-2-(1-methylbenzimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H16N4O2S/c1-21-15-5-3-2-4-14(15)19-17(21)24-11-16(23)20-18-10-12-6-8-13(22)9-7-12/h2-10,22H,11H2,1H3,(H,20,23)/b18-10+
• InChI Key: MFGWYWNTYCFUSN-VCHYOVAHSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)NN=CC3=CC=C(C=C3)O
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)N/N=C/C3=CC=C(C=C3)O
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

N-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide, also known as HAB, is a compound that has gained interest in scientific research due to its potential as a therapeutic agent. HAB has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways. N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. In addition, N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are involved in cell proliferation and survival.
Biochemical and physiological effects:
N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide inhibits the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation. N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative damage. In addition, N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity in vitro. However, N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in some assays. In addition, the mechanism of action of N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide. One potential direction is to further investigate the mechanism of action of N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide, particularly its effects on signaling pathways involved in inflammation and cancer. Another potential direction is to study the pharmacokinetics and pharmacodynamics of N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide in vivo, in order to determine its potential as a therapeutic agent. Finally, N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide could be studied in combination with other anti-cancer or anti-inflammatory agents, in order to determine whether it has synergistic effects.

Synthesis Methods

The synthesis of N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide involves the reaction of 2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetic acid hydrazide with 4-hydroxybenzaldehyde in ethanol. The reaction mixture is refluxed for several hours and the resulting product is purified by recrystallization. The purity of the product is confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been studied for its potential as an anti-cancer agent. In vitro studies have shown that N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that N'-(4-hydroxybenzylidene)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetohydrazide inhibits the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.